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Compound of Interest

Compound Name: Ethanesulfonic anhydride

Cat. No.: B177037

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethanesulfonic anhydride, a
reactive chemical intermediate. While specific historical details regarding its initial discovery are
not prominently documented in contemporary scientific literature, its synthesis and properties
can be understood through the well-established chemistry of sulfonic anhydrides. This
document outlines its fundamental properties, a detailed, inferred experimental protocol for its
synthesis based on analogous compounds, and its primary chemical reactivity.

Core Properties and Data

Ethanesulfonic anhydride, with the chemical formula CsH1005Sz, is the anhydride of
ethanesulfonic acid.[1] It is a member of the sulfonic anhydride family, which are known for their
high reactivity as electrophiles. The key quantitative data for ethanesulfonic anhydride are
summarized in the table below. It is important to note that while the molecular formula and
weight are well-defined, experimental physical properties such as melting and boiling points are
not readily available in the cited literature.
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Property Value Source

Molecular Formula C4aH1005S2 PubChem[1]
Molecular Weight 202.3 g/mol PubChem[1]
IUPAC Name ethylsulfonyl ethanesulfonate PubChem[1]
CAS Number 13223-06-8 PubChem[1]

Inferred History of Discovery and Synthesis

The precise date and discoverer of ethanesulfonic anhydride are not clearly recorded in
readily accessible historical chemical literature. However, the synthesis of sulfonic anhydrides,
in general, has been known for over a century. The primary and most effective method for the
preparation of sulfonic anhydrides is the dehydration of the corresponding sulfonic acid.[2] This
method has been widely applied to various sulfonic acids, including methanesulfonic acid and
trifluoromethanesulfonic acid, using strong dehydrating agents.[3][4]

Given this established precedent, it is highly probable that ethanesulfonic anhydride was first
synthesized by the dehydration of ethanesulfonic acid. Phosphorus pentoxide (P40O1o0) is the
most commonly employed and potent dehydrating agent for this transformation.[5] Patents
related to the preparation of sulfonic acid anhydrides explicitly mention ethanesulfonic acid as a
suitable starting material for this type of reaction.[2]

The logical pathway for its synthesis, therefore, follows the well-trodden path of its chemical
relatives.
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General Synthesis Pathway of Sulfonic Anhydrides

Starting Materials

Sulfonic Acid Dehydrating Agent
(e.g., Ethanesulfonic Acid) (e g., P20s)

Dehydration Reaction

¢ Products\

Sulfonic Anhydride Hydrated Dehydrating Agent
(e.g., Ethanesulfonic Anhydride) (e.g., Metaphosphoric Acid)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Ethanesulfonic Anhydride Synthesis

Start: Dry Glassware

[ Charge Flask with P4O10 j

(Slowly Add Ethanesulfonic AcicD

[Stir at Room Temperatura

Gssemble Short-Path DistillatiorD

[Heat and Distill ProducD

[Collect Ethanesulfonic Anhydridej

Store Under Inert Atmosphere

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Reactivity of Ethanesulfonic Anhydride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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